(4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone

• IUPAC Name: (4-tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone
• InChI: InChI=1S/C16H23NO2/c1-16(2,3)13-8-6-12(7-9-13)15(19)17-10-4-5-14(18)11-17/h6-9,14,18H,4-5,10-11H2,1-3H3
• InChI Key: VTXXKNMWOCGMAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2CCCC(C2)O
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

(4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone, also known as TBP-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. TBP-1 belongs to the class of piperidine derivatives and has been found to possess unique properties that make it a promising candidate for various research purposes.

Mechanism of Action

(4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone works by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins, a group of compounds that play a key role in the inflammatory response. By inhibiting COX-2 activity, (4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that (4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. (4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone has also been found to have a neuroprotective effect, protecting against damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of (4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone is its potent anti-inflammatory and analgesic properties, which make it a promising candidate for the development of new drugs for the treatment of pain and inflammation. However, one of the limitations of (4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of (4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone. One area of research is the development of new drugs based on (4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone for the treatment of pain and inflammation. Another area of research is the study of (4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone's neuroprotective effects and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to better understand the pharmacokinetics and pharmacodynamics of (4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone and to optimize its use in experimental settings.

Synthesis Methods

The synthesis of (4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone involves the reaction of 4-tert-butylphenylmagnesium bromide with 3-hydroxypiperidin-1-ylmethanone in the presence of a catalyst. The resulting product is then purified through recrystallization.

Scientific Research Applications

(4-Tert-butylphenyl)-(3-hydroxypiperidin-1-yl)methanone has been studied for its potential use in various scientific research applications. It has been found to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation.